Cas no 2034341-78-9 (N-({[2,3'-bifuran]-5-yl}methyl)acetamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)acetamide
• CAS No: 2034341-78-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5333538
• Update Time: 2025-05-20

N-({[2,3'-bifuran]-5-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3'-bifuran]-5-ylmethyl)acetamide
• N-[[5-(furan-3-yl)furan-2-yl]methyl]acetamide
• N-({[2,3'-bifuran]-5-yl}methyl)acetamide

• Inchi： 1S/C11H11NO3/c1-8(13)12-6-10-2-3-11(15-10)9-4-5-14-7-9/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： ANOUOAQGYQFQJE-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CNC(C)=O)C1=COC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)acetamide

N-({[2,3'-bifuran]-5-yl}methyl)acetamide and Its Significance in Modern Chemical Research

N-({[2,3'-bifuran]-5-yl}methyl)acetamide, a compound with the CAS number 2034341-78-9, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered attention in recent years due to its potential applications in drug discovery and molecular biology. The presence of the 2,3'-bifuran moiety within its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The N-( {[2,3'-bifuran]-5-yl}methyl)acetamide molecule is not only intriguing from a structural perspective but also holds promise for its functional versatility. The bifuran ring system is known for its stability and ability to interact with various biological targets, making it a staple in the design of novel therapeutic agents. Recent studies have highlighted the compound's role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

In the realm of pharmaceutical research, the synthesis and characterization of N-({[2,3'-bifuran]-5-yl}methyl)acetamide have opened new avenues for developing treatments against a range of diseases. The compound's ability to cross the blood-brain barrier and exert effects on central nervous system receptors has been a focal point of interest. Researchers have been particularly keen on exploring its potential as an anxiolytic or antipsychotic agent, given its structural similarity to known pharmacophores in these therapeutic classes.

The chemical properties of N-({[2,3'-bifuran]-5-yl}methyl)acetamide also make it a valuable tool in synthetic chemistry. Its reactivity and stability allow for diverse modifications, enabling chemists to tailor its properties for specific applications. For instance, derivatives of this compound have been investigated for their role in polymer chemistry and material science, where the bifuran unit can contribute to enhanced thermal stability and mechanical strength.

One of the most exciting aspects of N-({[2,3'-bifuran]-5-yl}methyl)acetamide is its potential in drug development through computational chemistry and molecular modeling. Advanced computational techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These predictions have guided experimental efforts, leading to more efficient synthesis routes and improved understanding of its mechanism of action.

TheCAS number 2034341-78-9 serves as a unique identifier for this compound, facilitating its tracking in scientific literature and patents. This standardized naming system ensures that researchers worldwide can accurately reference and utilize this molecule in their work. The compound's entry in chemical databases provides comprehensive information on its physical and chemical properties, safety data, and regulatory status.

Recent breakthroughs in the field have demonstrated the utility of N-({[2,3'-bifuran]-5-yl}methyl)acetamide in combinatorial chemistry and high-throughput screening (HTS). These approaches allow for rapid testing of large libraries of compounds, including derivatives of this molecule, to identify lead candidates for drug development. The efficiency of HTS has significantly accelerated the discovery process, enabling researchers to screen thousands of compounds within days rather than months.

The structural complexity of N-({[2,3'-bifuran]-5-yl}methyl)acetamide presents both challenges and opportunities for synthetic chemists. While the bifuran ring system offers unique interactions with biological targets, it also requires careful consideration during synthesis to maintain its integrity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, reducing costs and improving accessibility for research purposes.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)acetamide represents a significant advancement in chemical research with potential applications across multiple disciplines. Its unique structure and functional versatility make it a valuable asset in drug discovery, material science, and synthetic chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing global health challenges.